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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane
CAS No.: 62016-44-8
Cat. No.: B15920774
Get Quote
. J
Introduction

3,4,5-Trimethyloctane (C11H24) is a branched aliphatic hydrocarbon that may be present in
the environment due to contamination from petroleum products such as gasoline and diesel
fuel.[1] As a component of total petroleum hydrocarbons (TPH), its monitoring in soil and water
is crucial for environmental risk assessment. This application note outlines a robust and
sensitive method for the determination of 3,4,5-trimethyloctane in environmental samples
using gas chromatography-mass spectrometry (GC/MS).

Chemical and Physical Properties

A clear understanding of the analyte's properties is fundamental for the development of an
effective analytical method.
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Property Value Reference
Molecular Formula Cl1H24 [21[3][4]
Molecular Weight 156.31 g/mol [5]

CAS Number 62016-44-8 [2113114]
Boiling Point Not specified

LogP 4.10480 [3]

Instrumentation and Consumables

Gas Chromatograph: Agilent 8890 GC or equivalent

o Mass Spectrometer: Agilent 5977B MS or equivalent

e GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 pym
e Autosampler: Agilent 7693A

o Extraction Solvents: Hexane/Acetone (1:1), Methylene Chloride/Acetone (1:1) (Pesticide
Grade)

e Syringes: 10 uL SGE

e Vials: 2 mL amber with screw caps

» Solid Phase Extraction (SPE) Cartridges: Silica gel for sample cleanup
Protocols

1. Sample Collection and Preparation

o Soil Samples: Collect approximately 10g of soil from the desired location. Samples should be
stored in amber glass jars at 4°C until analysis.

o Water Samples: Collect 1L of water in an amber glass bottle. Preserve with HCIl to a pH < 2
and store at 4°C.
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. Extraction Protocol for Soil Samples (Adapted from USEPA Method 3540)

Weigh 10g of the soil sample into a beaker and mix with anhydrous sodium sulfate to remove
moisture.

Transfer the sample to a Soxhlet extraction thimble.
Add 150 mL of 1:1 hexane/acetone to the round bottom flask.
Extract for 16-24 hours at a rate of 4-6 cycles per hour.
Concentrate the extract to 1 mL using a rotary evaporator.
Proceed with the cleanup step.
. Extraction Protocol for Water Samples (Liquid-Liquid Extraction)
Transfer 500 mL of the water sample to a 1L separatory funnel.
Spike with a surrogate standard.
Add 60 mL of methylene chloride and shake vigorously for 2 minutes.
Allow the layers to separate and collect the organic layer.
Repeat the extraction two more times with fresh aliquots of methylene chloride.
Combine the organic extracts and dry over anhydrous sodium sulfate.
Concentrate the extract to 1 mL.
. Sample Cleanup (Adapted from USEPA Method 3630)
Prepare a silica gel cleanup column.
Condition the column with hexane.

Load the 1 mL concentrated extract onto the column.
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o Elute the analytes with a suitable solvent mixture (e.g., hexane:methylene chloride).
e Collect the eluate and concentrate to a final volume of 1 mL.
5. GC/MS Analysis
e Injection Volume: 1 uL
 Inlet Temperature: 250°C
e Oven Program:
o Initial temperature: 40°C, hold for 2 minutes
o Ramp: 10°C/min to 280°C
o Hold: 5 minutes
o Carrier Gas: Helium at a constant flow of 1.2 mL/min
e MS Source Temperature: 230°C
e MS Quadrupole Temperature: 150°C
e Acquisition Mode: Selected lon Monitoring (SIM)
¢ lons to Monitor for 3,4,5-Trimethyloctane: (hypothetical) m/z 57, 71, 85

Data Presentation

Table 1: Hypothetical Quantitative Results for 3,4,5-Trimethyloctane in Environmental
Samples
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Concentration

Sample ID Matrix % Recovery
(nglkg or pglL)

Soil-001 Sall 15.2 954

Soil-002 Soll 8.7 92.1

Water-001 Water 2.5 98.2

Water-002 Water Not Detected 96.5

Table 2: Method Validation Parameters (Hypothetical)

Parameter

Result

Limit of Detection (LOD)

0.5 pg/kg (Sail), 0.1 pg/L (Water)

Limit of Quantitation (LOQ)

1.5 pg/kg (Soail), 0.3 pg/L (Water)

Linearity (R?) >0.995
Precision (%RSD) <10%
Accuracy (% Recovery) 85-115%
Visualizations
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Caption: Experimental workflow for the analysis of 3,4,5-trimethyloctane.
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Environmental Matrix Sample Preparation Technique
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Caption: Logical relationship between sample type, preparation, and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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